5-(3-chloropropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Specification

• CAS No.: 2098103-04-7
• Molecular Formula: C10H13ClN2O3
• Molecular Weight: 244.67 g/mol
• IUPAC Name: 5-(3-chloropropanoyl)-2-methyl-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• Standard InChI: InChI=1S/C10H13ClN2O3/c1-12-9(15)6-4-13(8(14)2-3-11)5-7(6)10(12)16/h6-7H,2-5H2,1H3
• Standard InChI Key: GVHNTGFYUOUDNA-UHFFFAOYSA-N
• SMILES: CN1C(=O)C2CN(CC2C1=O)C(=O)CCCl
• Canonical SMILES: CN1C(=O)C2CN(CC2C1=O)C(=O)CCCl

Introduction

Synthesis of Pyrrolopyrrole Derivatives

Pyrrolopyrrole derivatives are synthesized through various methods, often involving the condensation of appropriate precursors. For instance, the synthesis of related compounds typically involves multi-step reactions starting from simple pyrroles or pyrrolidines, which are then cyclized to form the pyrrolopyrrole core. The introduction of substituents like the 3-chloropropanoyl group can be achieved through acylation reactions.

Biological Activities of Pyrrolopyrrole Derivatives

While specific biological data for 5-(3-chloropropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is not available, related pyrrolopyrrole compounds have shown promise in various biological assays. For example, some derivatives exhibit antiproliferative or antioxidant activities, making them candidates for drug development.

Research Findings and Data

Given the lack of specific information on 5-(3-chloropropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, we can look at related compounds for insights. For instance, compounds with similar structures have been studied for their potential as inhibitors or modulators in biological systems.